Cas no 155558-32-0 (Hydroxyfasudil Hydrochloride)

• Product Name: Hydroxyfasudil Hydrochloride
• CAS No: 155558-32-0
• MF: C₁₄H₁₈ClN₃O₃S
• MW: 343.82902097702
• MDL: MFCD06411567
• CID: 107027
• PubChem ID: 11371328
• Update Time: 2025-05-20

Hydroxyfasudil Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone,5-[(hexahydro-1H-1,4-diazepin-1-yl)sulfonyl]-, hydrochloride (1:1)
• HYDROXYFASUDIL MONOHYDROCHLORIDE
• HA 1100 hydrochloride
• HA-1100 (hydrochloride)
• 1-(1-Hydroxy-5-isoquinolinesulfonyl)homopiperazine hydrochloride hydrate
• HA1100
• HA-1100 hydrochloride
• HYDROXYFASUDIL
• Hydroxyfasudil (HA-1100)
• Hydroxyfasudil (HA-1100) HCl
• Hydroxyfasudil Hydrochloride
• Hydroxyfasudil hydrochloride hydrate
• 5-[(Hexahydro-1H-1,4-diazepin-1-yl)sulfonyl]-1(2H)-isoquinolinone
• 1-(1-hydroxy-5-isoquinolinesulfonyl)homopiperazine monohydrochloride
• Hydroxyfasudil hydrochloride hydrate,1-(1-Hydroxy-5-isoquinolinesulfonyl)homopiperazine hydrochloride hydrate
• Hydroxyfasudil (hydrochloride)
• HA1100 Hydrochloride
• Hydroxyfasudil HCl
• Hydroxy Fasudil Hydrochloride
• 1-(1-Hydroxy-5-isoquinolinesulfonyl)homopiperazine, HCl
• Hydroxyfasudil(hydrochloride)
• C14H17N3O3S.ClH
• BCP11069
• IN1295
• 3725AH
• F
• DTXSID20463911
• 1(2H)-Isoquinolinone, 5-[(hexahydro-1H-1,4-diazepin-1-yl)sulfonyl]-, hydrochloride (1:1)
• C14H17N3O3S.HCl
• FD5036
• HB2293
• CS-1600
• 155558-32-0
• BS-15717
• HA-1100 hydrochloride;HA 1100 hydrochloride;HA1100 hydrochloride
• SR-00000002171
• SCHEMBL16499912
• FT-0669631
• AKOS027250757
• SR-00000002171-1
• 5-((1,4-Diazepan-1-yl)sulfonyl)isoquinolin-1(2H)-one hydrochloride
• HA-1100*hydrochloride
• J-009205
• 1-[(1,2-Dihydro-1-oxo-5-isoquinolin yl)sulfonyl]hexahydro-1H-1,4-diazepine hydrochloride
• 1-[(1,2-Dihydro-1-oxo-5-isoquinolinyl)sulfonyl]hexahydro-1H-1,4-diazepine hydrochloride
• HY-13911A
• 5-[(1,4-Diazepan-1-yl)sulfonyl]isoquinolin-1(2H)-one Hydrochloride
• MFCD06411567
• AC-35464
• SCHEMBL1845381
• A857915
• H1745
• HydroxyfasudilHydrochloride
• Hydroxyfasudil hydrochloride hydrate, >=98% (HPLC), solid
• 5-(1,4-diazepan-1-ylsulfonyl)-2h-isoquinolin-1-one hydrochloride
• 155558-32-0 (HCl salt)
• 5-((1,4-diazepan-1-yl)sulfonyl)isoquinolin-1-ol hydrochloride
• AKOS024457085
• 1-(1-Hydroxy-5-isoquinolinesulfonyl)homopiperazine Hydrochloride
• 5-(1,4-diazepan-1-ylsulfonyl)-2H-isoquinolin-1-one;hydrochloride
• DB-064093
• Hydroxyfasudil (hydrochloride)?

• MDL： MFCD06411567
• Inchi： 1S/C14H17N3O3S.ClH/c18-14-12-3-1-4-13(11(12)5-7-16-14)21(19,20)17-9-2-6-15-8-10-17;/h1,3-5,7,15H,2,6,8-10H2,(H,16,18);1H
• InChI Key： XWWFOUVDVJGNNG-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=CC2C(NC=CC1=2)=O)(N1CCNCCC1)(=O)=O

Computed Properties

• Exact Mass: 343.07600
• Monoisotopic Mass: 343.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9

Experimental Properties

• Melting Point: >250 (dec.)
• Solubility: H2O: >5mg/mL
• PSA: 90.91000
• LogP: 3.07390

Hydroxyfasudil Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Additional information on Hydroxyfasudil Hydrochloride

Hydroxyfasudil Hydrochloride (CAS No. 155558-32-0): A Comprehensive Overview

Hydroxyfasudil Hydrochloride, with the chemical identifier CAS No. 155558-32-0, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, a hydrochloride salt derivative, belongs to the class of rho-kinase inhibitors, which have been extensively studied for their potential therapeutic applications in various neurological and cardiovascular disorders. The unique molecular structure of Hydroxyfasudil Hydrochloride contributes to its distinct pharmacological properties, making it a subject of intense interest among researchers.

The pharmacological significance of Hydroxyfasudil Hydrochloride lies in its ability to selectively inhibit rho kinases, which are essential enzymes involved in cell signaling pathways that regulate processes such as cell migration, adhesion, and contraction. By inhibiting these kinases, the compound can modulate critical cellular functions, thereby offering potential therapeutic benefits in conditions where rho kinase activity is dysregulated. Recent studies have highlighted the compound's efficacy in models of cerebral ischemia and traumatic brain injury, where it demonstrates promising neuroprotective effects.

In the realm of neurological research, Hydroxyfasudil Hydrochloride has been investigated for its potential role in mitigating neuronal damage caused by ischemic and hypoxic conditions. The compound's ability to prevent excessive calcium influx and inhibit the activation of downstream signaling pathways has been implicated in its neuroprotective mechanism. Furthermore, preclinical studies have suggested that Hydroxyfasudil Hydrochloride may have applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's by modulating inflammatory responses and oxidative stress.

The cardiovascular system has also been a focus of research regarding Hydroxyfasudil Hydrochloride. Studies indicate that the compound can attenuate vascular smooth muscle contraction and reduce platelet aggregation, which are key mechanisms in the pathogenesis of cardiovascular diseases. By targeting rho kinases, Hydroxyfasudil Hydrochloride may offer a novel approach to managing conditions such as hypertension and atherosclerosis. The compound's vasodilatory effects have been observed in animal models, suggesting its potential as an adjunct therapy in cardiovascular disorders.

The synthesis and characterization of Hydroxyfasudil Hydrochloride (CAS No. 155558-32-0) have been refined through advanced chemical methodologies. The hydrochloride salt form enhances the solubility and bioavailability of the parent compound, facilitating its use in pharmaceutical formulations. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the purity and structural integrity of the compound. These advancements ensure that Hydroxyfasudil Hydrochloride meets stringent quality standards for clinical trials and therapeutic applications.

Ethical considerations and regulatory compliance are paramount in the development of pharmaceutical compounds like Hydroxyfasudil Hydrochloride. Rigorous preclinical testing is conducted to evaluate its safety profile and efficacy before human trials are initiated. Regulatory bodies such as the Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines to ensure that new drugs are thoroughly assessed for their therapeutic benefits and potential adverse effects. The ongoing research into Hydroxyfasudil Hydrochloride aims to address these regulatory requirements while exploring new avenues for clinical application.

The future prospects of Hydroxyfasudil Hydrochloride are promising, with ongoing studies focusing on optimizing its pharmacokinetic properties and exploring combination therapies with other drugs. The development of novel drug delivery systems may further enhance its therapeutic efficacy by improving targeted delivery to affected tissues. Collaborative efforts between academic institutions, pharmaceutical companies, and clinical researchers are essential to translate these findings into tangible clinical benefits for patients suffering from neurological and cardiovascular disorders.

In conclusion, Hydroxyfasudil Hydrochloride (CAS No. 155558-32-0) represents a significant advancement in the field of rho-kinase inhibition with potential applications across multiple therapeutic areas. Its unique pharmacological profile, coupled with promising preclinical results, positions it as a compound of great interest for future medical interventions. As research continues to uncover new insights into its mechanisms of action, the therapeutic potential of Hydroxyfasudil Hydrochloride is expected to expand, offering hope for improved treatments in neurological and cardiovascular diseases.